Cas no 2679928-89-1 ((2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
(2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
- 2679928-89-1
- EN300-28280639
- (2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
-
- Inchi: 1S/C12H21NO5/c1-5-8-17-11(16)13-7-6-9(10(14)15)18-12(2,3)4/h5,9H,1,6-8H2,2-4H3,(H,13,16)(H,14,15)/t9-/m1/s1
- InChI Key: NLVQXOYWLURQTB-SECBINFHSA-N
- SMILES: O([C@@H](C(=O)O)CCNC(=O)OCC=C)C(C)(C)C
Computed Properties
- Exact Mass: 259.14197277g/mol
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.9Ų
(2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280639-0.05g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 0.05g |
$2397.0 | 2025-03-19 | |
| Enamine | EN300-28280639-0.1g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 0.1g |
$2511.0 | 2025-03-19 | |
| Enamine | EN300-28280639-0.25g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 0.25g |
$2626.0 | 2025-03-19 | |
| Enamine | EN300-28280639-0.5g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 0.5g |
$2740.0 | 2025-03-19 | |
| Enamine | EN300-28280639-1.0g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 1.0g |
$2855.0 | 2025-03-19 | |
| Enamine | EN300-28280639-2.5g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 2.5g |
$5596.0 | 2025-03-19 | |
| Enamine | EN300-28280639-5.0g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 5.0g |
$8280.0 | 2025-03-19 | |
| Enamine | EN300-28280639-10.0g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 95.0% | 10.0g |
$12278.0 | 2025-03-19 | |
| Enamine | EN300-28280639-1g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 1g |
$2855.0 | 2023-09-09 | ||
| Enamine | EN300-28280639-5g |
(2R)-2-(tert-butoxy)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid |
2679928-89-1 | 5g |
$8280.0 | 2023-09-09 |
(2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
Additional information on (2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
Professional Introduction to Compound with CAS No. 2679928-89-1 and Product Name: (2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
The compound with the CAS number 2679928-89-1 and the product name (2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including a tert-butoxy group, an (E)-prop-2-en-1-yloxy carbonylamino group, and a chiral center at the 2-position, makes this molecule a versatile intermediate for various biochemical and pharmacological investigations.
In recent years, the demand for chiral compounds in pharmaceuticals has surged, driven by the need for enantiomerically pure drugs that exhibit higher efficacy and lower toxicity profiles. The (2R)-configuration of this compound is particularly noteworthy, as it aligns with the growing interest in using enantiomerically enriched intermediates to optimize drug formulations. The tert-butoxy group at the 2-position not only provides steric hindrance but also enhances the stability of the molecule during synthetic processes, making it a valuable building block for more complex structures.
The (E)-prop-2-en-1-yloxy carbonylamino moiety is another critical feature of this compound. This group introduces both an amide linkage and an alkene functionality, which can be further modified through various chemical reactions. Such modifications are essential for tailoring the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic stability. The incorporation of this group into larger molecules has been shown to improve binding affinity to biological targets, a key factor in drug design.
Recent studies have highlighted the importance of (prop-2-en-1-yloxy)carbonylamino derivatives in the development of novel therapeutic agents. For instance, research published in leading journals has demonstrated their utility in creating protease inhibitors and kinase inhibitors, which are critical targets in treating diseases such as cancer and infectious disorders. The structural motif present in our compound with CAS No. 2679928-89-1 closely resembles these bioactive scaffolds, suggesting its potential as a precursor for designing next-generation drugs.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The chiral center at the 2-position must be accurately established during synthesis to maintain the desired stereochemistry. Advanced techniques such as asymmetric hydrogenation or enzymatic resolution have been employed in similar cases to achieve high enantiomeric purity. These methodologies are crucial for producing pharmaceutical intermediates that meet stringent regulatory standards.
Beyond its synthetic utility, this compound has shown promise in preclinical studies as a tool compound for biochemical assays. Its unique structural features allow researchers to probe enzyme mechanisms and explore new therapeutic pathways. For example, derivatives of this molecule have been used to study the activity of cytidine deaminases, which play a role in DNA repair and are implicated in various diseases. Such research contributes to our understanding of fundamental biological processes and aids in identifying new drug targets.
The pharmaceutical industry continues to invest heavily in innovative intermediates like (2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid due to their versatility and potential therapeutic applications. Companies specializing in fine chemicals have developed robust synthetic routes to produce these compounds on an industrial scale. These advancements ensure that researchers have access to high-quality starting materials, enabling faster discovery and development cycles for new drugs.
Looking ahead, the role of such specialized intermediates is expected to grow as computational methods and artificial intelligence continue to revolutionize drug design. Virtual screening techniques can predict how different molecular modifications will affect biological activity, allowing researchers to optimize compounds like our target molecule more efficiently. This synergy between experimental chemistry and computational biology holds great promise for accelerating the delivery of novel therapeutics to patients worldwide.
In conclusion, CAS No. 2679928-89-1 represents a significant asset for pharmaceutical research due to its complex structure and functional diversity. The combination of a chiral center, protective groups such as tert-butoxy, and bioactive moieties like (E)-prop-2-en-1-yloxy carbonylamino makes this compound a valuable intermediate for developing innovative drugs. As research progresses, we can anticipate further applications emerging from this versatile chemical scaffold.
2679928-89-1 ((2R)-2-(tert-butoxy)-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)